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Introduction

Structural Health Monitoring (SHM) is a critical field of study for ensuring the safety and

longevity of civil infrastructure.[1] Continuous monitoring of structures like bridges, buildings,

and pipelines allows for the early detection of damage or degradation, enabling timely

maintenance and preventing catastrophic failures.[1] Accelerometers are fundamental sensors

in SHM, used to measure vibrations and dynamic responses of structures to ambient or

induced forces. This application note details the use of the CTC AC915, an intrinsically safe

accelerometer, for SHM research applications. The AC915 is particularly suited for monitoring

structures in hazardous environments where flammable gases or dust may be present.[2]

Product Specifications: CTC AC915 Series Accelerometer

The AC915 is a high-performance, low-capacitance, intrinsically safe accelerometer designed

for industrial use in condition monitoring and predictive maintenance.[2][3] Its robust design

and safety ratings make it a suitable candidate for demanding SHM research projects.[4][5][6]
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Performance Specifications Value

Sensitivity (±10%) 100 mV/g[3]

Frequency Response (±3dB) 30-900,000 CPM (0.5 - 15,000 Hz)[3]

Dynamic Range ± 50 g, peak[3]

Settling Time < 3 Seconds[3]

Spectral Noise @ 10 Hz 30 µg/√Hz[3]

Spectral Noise @ 100 Hz 19 µg/√Hz[3]

Spectral Noise @ 1000 Hz 15 µg/√Hz[3]

Resonant Frequency 1,380,000 CPM (23,000 Hz)[3]

Electrical Specifications Value

Power Requirements (Voltage Source) 18-28 VDC[2]

Constant Current Excitation 2-10 mA[3]

Output Impedance < 100 ohm[3]

Bias Output Voltage 10-14 VDC[3]

Case Isolation >108 ohm[3]
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Physical and Environmental Specifications Value

Sensing Element PZT Ceramic[3]

Sensing Structure Shear Mode[3]

Weight 3.2 oz (91 grams)[3]

Case Material 316L Stainless Steel[2][3]

Connector 2 Pin MIL-C-5015[2]

Mounting 1/4-28[3]

Mounting Torque 2 to 5 ft. lbs. (2.7 to 6.8 Nm)[3]

Temperature Range -40 to 250°F (-40 to 121°C)[3]

Maximum Shock Protection 5,000 g, peak[3]

Sealing IP68[3]

Experimental Protocol: Modal Analysis of a Steel I-Beam

This protocol outlines a typical experiment for determining the modal properties (natural

frequencies, damping ratios, and mode shapes) of a structure using the AC915 accelerometer.

1. Objective: To identify the fundamental modal parameters of a steel I-beam using vibration

data collected by AC915 accelerometers.

2. Materials:

CTC AC915 Accelerometers (minimum of 3)

Mounting studs (1/4-28)

Data Acquisition System (DAQ) with IEPE signal conditioning (e.g., Dewesoft or Campbell

Scientific systems)[7][8]

Modal hammer with a force transducer

Cabling (approved for use with AC915 in the testing environment)
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Steel I-beam test structure

Analysis software (e.g., DewesoftX, MATLAB)

3. Procedure:

Sensor Installation:

Define a grid of measurement points along the length of the I-beam.

At each designated point, ensure a clean, flat, and smooth surface for mounting.

Drill and tap a 1/4-28 hole at each point.

Apply a light coating of silicone grease to the mounting surface to ensure good contact.

Mount the AC915 accelerometers to the beam using the mounting studs, applying the

recommended torque of 2 to 5 ft. lbs.[3]

Connect the accelerometers to the DAQ system using appropriate cabling.

Data Acquisition Setup:

Configure the DAQ software to recognize the AC915 accelerometers and the modal

hammer.

Set the input sensitivity for each accelerometer channel to 100 mV/g.

Set the sampling rate to at least twice the maximum frequency of interest (e.g., for a 1000

Hz range of interest, a sampling rate of 2560 Hz is appropriate).

Configure a trigger for the data acquisition based on the force input from the modal

hammer.

Data Collection:

Select an appropriate impact point on the I-beam.

Initiate the data acquisition in the software.
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Strike the impact point firmly with the modal hammer to excite the structure.

Ensure a good quality impact with no double hits.

Record the acceleration responses from all AC915 sensors and the force input from the

hammer.

Repeat the impact several times (e.g., 3-5 times) and average the results to improve the

signal-to-noise ratio.

Data Analysis:

Calculate the Frequency Response Functions (FRFs) between the input force from the

hammer and the output acceleration from each AC915 sensor.

Use modal analysis software to analyze the FRFs and extract the modal parameters:

Natural Frequencies: Peaks in the FRF magnitude plots.

Damping Ratios: Bandwidth of the FRF peaks.

Mode Shapes: Animation of the structural deformation at each natural frequency based

on the magnitude and phase of the FRFs from all sensor locations.

Visualizations
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Caption: Experimental workflow for modal analysis using the AC915 accelerometer.
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Caption: Conceptual data flow from structural vibration to health data.

Conclusion

The CTC AC915 accelerometer is a reliable and robust sensor for structural health monitoring

research, particularly in environments requiring intrinsic safety. Its high sensitivity and wide

frequency response allow for the accurate measurement of structural vibrations. The detailed

specifications and experimental protocol provided in this application note serve as a guide for

researchers and scientists to effectively utilize the AC915 in their SHM studies. The integration

of such high-quality sensors with advanced data acquisition and analysis techniques is

paramount for advancing the understanding of structural behavior and ensuring the resilience

of our infrastructure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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